Cas no 1821342-32-8 (meso-Tetra (2,3,4-trifluorophenyl) porphine)

• Product Name: meso-Tetra (2,3,4-trifluorophenyl) porphine
• CAS No: 1821342-32-8
• MF: C₄₄H₁₈F₁₂N₄
• MW: 830.621371746063
• CID: 3043529
• Update Time: 2025-06-15

meso-Tetra (2,3,4-trifluorophenyl) porphine Chemical and Physical Properties

Names and Identifiers

• meso-Tetra (2,3,4-trifluorophenyl) porphine
• 21H,23H-Porphine, 5,10,15,20-tetrakis(2,3,4-trifluorophenyl)-

• Inchi： 1S/C44H18F12N4/c45-21-5-1-17(37(49)41(21)53)33-25-9-11-27(57-25)34(18-2-6-22(46)42(54)38(18)50)29-13-15-31(59-29)36(20-4-8-24(48)44(56)40(20)52)32-16-14-30(60-32)35(28-12-10-26(33)58-28)19-3-7-23(47)43(55)39(19)51/h1-16,57,60H/b33-25-,33-26-,34-27-,34-29-,35-28-,35-30-,36-31-,36-32-
• InChI Key： LJNDKSBQGRXRKX-UBFKHXMESA-N
• SMILES： C1(C2=CC=C(F)C(F)=C2F)=C2N=C(C(C3=CC=C(F)C(F)=C3F)=C3NC(=C(C4=CC=C(F)C(F)=C4F)C4=NC(=C(C5=CC=C(F)C(F)=C5F)C5NC1=CC=5)C=C4)C=C3)C=C2 |c:24,t:10,27,41|

Additional information on meso-Tetra (2,3,4-trifluorophenyl) porphine

Meso-Tetra (2,3,4-trifluorophenyl) porphine and Its Significance in Modern Chemical Biology

Meso-Tetra (2,3,4-trifluorophenyl) porphine, with the CAS number 1821342-32-8, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and materials science. This porphyrin derivative, characterized by its unique structural and electronic properties, has found applications in various cutting-edge research areas, including catalysis, photodynamic therapy, and optoelectronic materials. The introduction of fluorine atoms into the phenyl rings of the porphyrin core not only enhances its stability but also modulates its electronic characteristics, making it an invaluable tool for scientists exploring advanced functional materials.

The significance of Meso-Tetra (2,3,4-trifluorophenyl) porphine lies in its ability to serve as a versatile scaffold for designing novel molecular systems. Porphyrins, known for their π-conjugated system and metal-binding capacity, are fundamental components in natural processes such as photosynthesis and oxygen transport. By incorporating fluorine atoms into the phenyl rings, researchers can fine-tune the electronic properties of the molecule, leading to enhanced solubility, improved thermal stability, and increased resistance to chemical degradation. These attributes make it an excellent candidate for use in organic electronics, where performance under harsh conditions is often required.

Recent advancements in the application of Meso-Tetra (2,3,4-trifluorophenyl) porphine have been particularly noteworthy in the field of photodynamic therapy (PDT). PDT is a medical treatment that uses light-sensitive compounds to induce localized tissue damage through the generation of reactive oxygen species. The compound's ability to absorb light in the visible and near-infrared regions makes it an ideal photosensitizer for this purpose. Moreover, the presence of fluorine atoms enhances its ability to accumulate in target tissues, improving the efficacy of the treatment while minimizing side effects.

In addition to its medical applications, Meso-Tetra (2,3,4-trifluorophenyl) porphine has shown promise in the development of advanced optoelectronic materials. Its unique electronic structure allows it to be used in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. The introduction of fluorine atoms into the molecular framework not only improves charge transport properties but also enhances device stability. These features are crucial for developing high-performance optoelectronic devices that can operate efficiently over extended periods.

The synthesis of Meso-Tetra (2,3,4-trifluorophenyl) porphine is a complex process that requires precise control over reaction conditions and reagent selection. The synthesis typically involves multi-step reactions starting from commercially available precursors such as 2,3,4-trifluorobenzaldehyde. Advanced synthetic techniques, including cross-coupling reactions and metal-catalyzed transformations, are employed to construct the porphyrin core with high yield and purity. The success of these synthetic approaches is critical for ensuring that the final product meets the stringent requirements of various applications.

The role of computational chemistry in understanding the properties of Meso-Tetra (2,3,4-trifluorophenyl) porphine cannot be overstated. Molecular modeling techniques allow researchers to predict structural motifs, electronic properties, and reactivity patterns with remarkable accuracy. These insights are invaluable for designing new derivatives with tailored functionalities. Additionally, computational studies help in optimizing synthetic routes by identifying potential intermediates and transition states that might be challenging to observe experimentally.

Current research efforts are focused on expanding the applications of Meso-Tetra (2,3,4-trifluorophenyl) porphine by exploring new derivatives and functionalized structures. For instance, researchers are investigating its potential use as a catalyst in organic transformations due to its ability to coordinate with transition metals and facilitate various chemical reactions. The development of novel metalloporphyrins based on this scaffold could lead to breakthroughs in green chemistry by enabling more efficient and sustainable synthetic processes.

The future prospects for Meso-Tetra (2,3,4-trifluorophenyl) porphine are vast and exciting. As our understanding of its properties grows deeper through both experimental and computational studies，its applications are expected to expand into new areas such as nanotechnology、biomedicine，and environmental science。The compound's unique combination of stability、functional versatility，and ease of modification makes it a cornerstone material for innovation across multiple disciplines。